Cas no 1043688-99-8 (2-bromo-5-methoxy-pyridin-3-amine)

• Product Name: 2-bromo-5-methoxy-pyridin-3-amine
• CAS No: 1043688-99-8
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD16659663
• CID: 824148
• PubChem ID: 45480398
• Update Time: 2025-10-19

2-bromo-5-methoxy-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxypyridin-3-amine
• 2-bromo-5-methoxy-3-Pyridinamine
• AG-L-59746
• AK-37292
• ANW-49418
• BR-37292
• CTK7B1846
• MolPort-020-180-061
• RP25993
• 2-Bromo-5-methoxy-pyridin-3-ylamine
• CVYWULFZGZRVCV-UHFFFAOYSA-N
• 3-Amino-2-bromo-5-methoxypyridine
• FCH1346906
• EN001913
• AX8159330
• AB0034539
• X8710
• ST24027846
• 2-bromo-5-methoxy-pyridin-3-amine
• AKOS015920415
• DTXSID00670348
• DS-13253
• CS-W006608
• EN300-169980
• 1043688-99-8
• SB77826
• AC-25110
• DB-059125
• MFCD16659663
• SY067230
• SCHEMBL15716775

• MDL： MFCD16659663
• Inchi： 1S/C6H7BrN2O/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key： CVYWULFZGZRVCV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)OC)N

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.2

Experimental Properties

• PSA: 48.14000
• LogP: 2.01610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-bromo-5-methoxy-pyridin-3-amine

Introduction to 2-bromo-5-methoxy-pyridin-3-amine (CAS No. 1043688-99-8)

2-bromo-5-methoxy-pyridin-3-amine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1043688-99-8, belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a bromine substituent at the 2-position and a methoxy group at the 5-position, along with an amine functional group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The bromo and methoxy substituents in 2-bromo-5-methoxy-pyridin-3-amine play crucial roles in modulating its interactions with biological targets. The bromine atom, being an electron-withdrawing group, can influence the electronic distribution of the pyridine ring, thereby affecting its reactivity in nucleophilic substitution reactions. On the other hand, the methoxy group, an electron-donating moiety, can enhance the basicity of the adjacent nitrogen atom, facilitating its participation in various chemical transformations. These features make 2-bromo-5-methoxy-pyridin-3-amine a versatile building block for constructing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 2-bromo-5-methoxy-pyridin-3-amine has been extensively studied for its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. Its structural framework is well-suited for further functionalization through techniques such as cross-coupling reactions, allowing chemists to introduce additional substituents that can fine-tune its biological activity.

One of the most compelling aspects of 2-bromo-5-methoxy-pyridin-3-amine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine atom in 2-bromo-5-methoxy-pyridin-3-amine serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed to construct biaryl structures found in many kinase inhibitors.

Moreover, recent studies have highlighted the potential of 2-bromo-5-methoxy-pyridin-3-amine in the development of antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and proteins. For instance, derivatives of pyridine have been shown to inhibit viral proteases and polymerases, thereby blocking viral replication. The amine group in 2-bromo-5-methoxy-pyridin-3-amine provides a site for further derivatization to introduce functionalities that can enhance binding affinity to viral targets. Additionally, the presence of both bromine and methoxy groups allows for orthogonal functionalization strategies, enabling researchers to explore multiple structural modifications simultaneously.

The pharmaceutical industry has also shown interest in leveraging 2-bromo-5-methoxy-pyridin-3-amine for the development of central nervous system (CNS) drugs. Pyridine derivatives have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter systems. The structural flexibility of 2-bromo-5-methoxy-pyridin-3-amine allows for the design of compounds that can cross the blood-brain barrier and interact with CNS-specific targets. Preclinical studies have indicated that certain analogs derived from this compound exhibit promising pharmacological profiles in animal models of depression and anxiety.

In conclusion, 2-bromo - 5 - methoxy - py ridin - 3 - am ine (CAS No . 10 43688 - 99 - 8 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules targeting various therapeutic areas , including oncology , virology , and neurology . As research continues to uncover new applications for this compound , it is likely to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs .